3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide

• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C21H26N2O5S/c1-15-10-12-23(13-11-15)29(25,26)18-7-5-17(6-8-18)22-21(24)16-4-9-19(27-2)20(14-16)28-3/h4-9,14-15H,10-13H2,1-3H3,(H,22,24)
• InChI Key: LJJQVAZSXAJTMH-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC

Description

3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide, also known as MP-10, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to have significant effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide is not fully understood, but it is believed to act as a partial agonist at dopamine D3 receptors. This results in the modulation of dopamine release in the brain, which may have therapeutic effects on various neurological disorders.
Biochemical and Physiological Effects:
3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide has been found to have several biochemical and physiological effects on the central nervous system. It has been shown to increase dopamine release in the nucleus accumbens, which is a key region involved in reward processing and addiction. 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide has also been found to increase the release of acetylcholine in the prefrontal cortex, which may have implications for the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide in lab experiments is its high selectivity for dopamine D3 receptors. This allows for more precise and targeted studies on the role of these receptors in various neurological disorders. However, one of the limitations of using 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide is its relatively low potency compared to other compounds that target dopamine receptors.

Future Directions

There are several future directions for research on 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide. One area of interest is the potential use of 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide in the treatment of drug addiction, particularly cocaine addiction. Another area of interest is the development of more potent and selective compounds that target dopamine D3 receptors. Additionally, further studies are needed to fully understand the mechanism of action of 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide and its potential therapeutic effects on various neurological disorders.
In conclusion, 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications in the treatment of various neurological disorders. Its high selectivity for dopamine D3 receptors makes it a valuable tool for studying the role of these receptors in the brain. Further research is needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide involves the reaction of 3,4-dimethoxybenzoic acid with 4-(4-methylpiperidin-1-ylsulfonyl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. Several studies have shown that 3,4-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide has a high affinity for dopamine D3 receptors and can modulate their activity, which may have implications for the treatment of these disorders.